Cas no 89442-11-5 (4-Thiazolidinone, 2-(2,4-dichlorophenyl)-3-pyrazinyl-, 1,1-dioxide)

4-Thiazolidinone, 2-(2,4-dichlorophenyl)-3-pyrazinyl-, 1,1-dioxide structure
89442-11-5 structure
Product Name:4-Thiazolidinone, 2-(2,4-dichlorophenyl)-3-pyrazinyl-, 1,1-dioxide
CAS No:89442-11-5
MF:C13H9Cl2N3O3S
MW:358.199859380722
CID:600618
PubChem ID:71324249
Update Time:2025-04-19

4-Thiazolidinone, 2-(2,4-dichlorophenyl)-3-pyrazinyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 2-(2,4-dichlorophenyl)-3-pyrazinyl-, 1,1-dioxide
    • 2-(2,4-dichlorophenyl)-1,1-dioxo-3-pyrazin-2-yl-1,3-thiazolidin-4-one
    • 89442-11-5
    • SCHEMBL11186827
    • 2-(2,4-Dichlorophenyl)-3-(pyrazin-2-yl)-1lambda~6~,3-thiazolidine-1,1,4-trione
    • DTXSID30753739
    • Inchi: 1S/C13H9Cl2N3O3S/c14-8-1-2-9(10(15)5-8)13-18(11-6-16-3-4-17-11)12(19)7-22(13,20)21/h1-6,13H,7H2
    • InChI Key: XMVUSPOCSWRGNC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1N(C2C=NC=CN=2)C(CS1(=O)=O)=O)Cl

Computed Properties

  • Exact Mass: 356.9741677g/mol
  • Monoisotopic Mass: 356.9741677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 88.6Ų
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